caesalpinin D
Overview
Description
Caesalpinin D is a diterpenoid lactone isolated from the seed kernels of Caesalpinia crista that has been found to exhibit antimalarial activity. It has a role as a metabolite and an antimalarial. It is an acetate ester, a cyclic ether, a tertiary alcohol and a diterpene lactone.
Scientific Research Applications
Chemical Structure and Properties
- Caesalpinin D Identification : Caesalpinin D has been isolated from the roots of Caesalpinia boducella, identified as a rearranged cassane furanoditerpene. This was determined using 2D NMR spectroscopy, representing the first report of such a rearranged cassane diterpene (Peter et al., 1997).
Biological and Pharmacological Activities
- Inhibition of Phosphodiesterase and NF-κB Expression : Research on the chloroform soluble fraction of Caesalpinia bonduc seed kernels revealed compounds including caesalpinin D that showed moderate inhibitory activity on type-4 phosphodiesterase (PDE4) and nuclear factor-kappa B (NF-κB) expression. This suggests potential applications in treating asthma and inflammation (Liu et al., 2020).
Antioxidant Properties
- Antioxidant Activity : The ethanol extract of various parts of Caesalpinia bonduc, including components like caesalpinin D, displayed significant DPPH free radical scavenging activity, indicating potential antioxidant properties (Sembiring et al., 2017).
Potential in Treating PCOS
- Application in PCOS Treatment : Caesalpinia bonducella, containing compounds like caesalpinin D, has shown potential in treating major symptoms of Poly Cystic Ovary Syndrome (PCOS), particularly due to its anti-androgenic and anti-estrogenic properties, which may regulate hyperandrogenism, a significant factor in PCOS (Kandasamy & Balasundaram, 2021).
Antimicrobial and Antiviral Activities
- Antimicrobial and Antiviral Potential : Caesalpinia bonduc seeds, containing compounds like caesalpinin D, have been evaluated for antibacterial activities, indicating potential as antimicrobial agents. Additionally, cassane furanoditerpenes, including variants of caesalpinin, have shown moderate inhibitory activity against influenza virus neuraminidase in vitro (Jayakrishnan et al., 2014).
properties
Product Name |
caesalpinin D |
|---|---|
Molecular Formula |
C24H30O8 |
Molecular Weight |
446.5 g/mol |
IUPAC Name |
[(1S,8S,11R,12S,13R,17S,18S,19R)-12-acetyloxy-13-hydroxy-14,14,18-trimethyl-9-oxo-4,10-dioxapentacyclo[9.7.1.03,7.08,19.013,18]nonadeca-3(7),5-dien-17-yl] acetate |
InChI |
InChI=1S/C24H30O8/c1-11(25)30-16-6-8-22(3,4)24(28)20(31-12(2)26)19-18-14(23(16,24)5)10-15-13(7-9-29-15)17(18)21(27)32-19/h7,9,14,16-20,28H,6,8,10H2,1-5H3/t14-,16-,17+,18+,19+,20-,23-,24+/m0/s1 |
InChI Key |
QAYOIGPJKWWLOT-WXRFRXGMSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1CCC([C@]2([C@]1([C@H]3CC4=C(C=CO4)[C@@H]5[C@@H]3[C@H]([C@@H]2OC(=O)C)OC5=O)C)O)(C)C |
Canonical SMILES |
CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C5C3C(C2OC(=O)C)OC5=O)C)O)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(2S,3R,4R,5R,6S)-6-[[(1S,3S,4R,5R,7S,9R,10S,11S,12R,14R,16S,28R,29S,30S,31R,33R,36R,37R,38R,39R,41R)-4,10,11,29,30,39-hexahydroxy-5,12,31-tris(hydroxymethyl)-37,38-bis[[(2S)-2-methylbutanoyl]oxy]-26-oxo-16-pentyl-2,6,8,13,15,27,32,34,40-nonaoxapentacyclo[34.3.1.13,7.09,14.028,33]hentetracontan-41-yl]oxy]-4-hydroxy-2-methyl-5-[(2S)-2-methylbutanoyl]oxyoxan-3-yl] (2S)-2-methylbutanoate](/img/structure/B1245120.png)
![N-methyl-4-[5-(1,2,4-triazol-4-yl)-1H-indol-3-yl]piperidine](/img/structure/B1245121.png)
